Methyl 4-(benzyloxy)-3,5-dimethoxy-benzoate-d6

• Molecular Formula: C17H18O5
• Molecular Weight: 308.36 g/mol
• InChI: InChI=1S/C17H18O5/c1-19-14-9-13(17(18)21-3)10-15(20-2)16(14)22-11-12-7-5-4-6-8-12/h4-10H,11H2,1-3H3/i1D3,2D3
• InChIKey: FHMBWZLKMRUKQO-WFGJKAKNSA-N

Methyl 4-(benzyloxy)-3,5-dimethoxy-benzoate-d6: Deuterated Internal Standard

Methyl 4-(benzyloxy)-3,5-dimethoxy-benzoate-d6 (molecular formula C₁₇H₁₂D₆O₅, molecular weight 308.36 g/mol) is the stable-isotope-labeled (deuterium) analog of Methyl 4-(benzyloxy)-3,5-dimethoxy-benzoate (CAS 27065-65-2, MW 302.32 g/mol) [1]. The six deuterium atoms are incorporated specifically at the two methoxy substituents on the aromatic ring, yielding –OCD₃ groups, while the benzyloxy and methyl ester moieties remain protiated . This compound is classified as an Isotope-Labeled Compound and is supplied as a research-use-only reference standard for quantitative mass spectrometry workflows . Deuteration has garnered significant attention for its capacity to alter pharmacokinetic and metabolic profiles of drug candidates, and deuterated internal standards are now recognized as the first-choice approach for accurate bioanalytical quantification [2].

Workflow

Isotope-dilution mass spectrometry

Selection

Deuterated internal standard (SIL-IS)

Use context

Quantitative bioanalysis research

• [1] SDBSWeb: https://sdbs.db.aist.go.jp (National Institute of Advanced Industrial Science and Technology, March 1999); SDBS No. 24395, methyl 4-benzyloxy-3,5-dimethoxybenzoate, MW 302.3. View Source
• [2] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019 Feb;53(2):211-216. doi:10.1177/1060028018797110. View Source

Methyl 4-(benzyloxy)-3,5-dimethoxy-benzoate-d6: Why Substitution Fails

Generic substitution fails because the deuterium labeling pattern, mass shift magnitude, and chromatographic behavior of this compound are structurally encoded and functionally non-interchangeable. The protio form (CAS 27065-65-2) lacks the +6 Da mass shift essential for selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) discrimination in LC–MS/MS and GC–MS methods [1]. Methyl syringate-d6 (CAS 1182838-09-0) lacks the benzyloxy group, altering both retention time and ionization efficiency relative to 4-benzyloxy-3,5-dimethoxy-bearing analytes . Methyl 3,4,5-trimethoxybenzoate-d9 (CAS 1182838-07-8) carries a different substitution pattern (three methoxy groups, nine deuterium atoms) and cannot co-elute with compounds bearing the 4-benzyloxy motif . Even deuterated internal standards with fewer labels (e.g., d3 variants) risk isotopic cross-talk from the natural-abundance ¹³C isotopologue of the analyte, whereas a +6 Da separation approaches the recommended minimum mass difference of 3–5 Da for reliable quantitation [2]. These molecular-level differences mean that using an off-the-shelf analog without structural and isotopic matching compromises method accuracy, precision, and regulatory defensibility.

Mass shift mismatch Protio form lacks the deuterium-induced mass shift required for SRM/MRM discrimination.

Structural mismatch Methyl syringate-d6 or trimethoxybenzoate-d9 analogs alter retention time and ionization efficiency.

Isotopic cross-talk Lower deuteration (e.g., d3) risks natural-abundance ¹³C isotopologue interference.

• [1] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia. 2002;55(Suppl 1):S107–S113. doi:10.1007/BF02493365. View Source
• [2] 万邦研发小助手2020 026: 色谱生物分析过程中内标的选择及其响应评估; recommends internal standard MW exceeding analyte MW by ≥1% or 4–5 mass units to avoid isotopic cross-interference. View Source

Methyl 4-(benzyloxy)-3,5-dimethoxy-benzoate-d6: Quantitative Differentiation vs. Comparators

Mass Shift vs. Protio Form for Isotope-Dilution MS

The target compound Methyl 4-(benzyloxy)-3,5-dimethoxy-benzoate-d6 (MW 308.36) exhibits a +6.04 Da mass shift relative to its protio counterpart Methyl 4-(benzyloxy)-3,5-dimethoxy-benzoate (MW 302.32) [1]. This exceeds the commonly recommended minimum mass difference of 3–5 Da for stable-isotope-labeled internal standards (SIL-IS), ensuring that the [M+H]⁺ or [M+NH₄]⁺ ion cluster of the internal standard does not overlap with the natural-abundance ¹³C isotopologue envelope of the analyte [2]. In comparison, a d3-labeled analog (e.g., Methyl 5-chloro-2-methoxybenzoate-d3, MW shift +3 Da) carries a higher risk of isotopic cross-talk when quantifying low-abundance analytes in complex matrices .

Mass shift vs. protio

Class-level

+6.04 Da

Supports low isotopic cross-talk for trace quantification

Meets recommended 3–5 Da minimum shift

Evidence Dimension	Molecular weight and mass shift for MS-based internal standard discrimination
Target Compound Data	MW 308.36 g/mol; +6.04 Da vs. protio form
Comparator Or Baseline	Protio form (CAS 27065-65-2): MW 302.32 g/mol; d3 analog (Methyl 5-chloro-2-methoxybenzoate-d3): +3 Da shift
Quantified Difference	+6.04 Da (target) vs. 0 Da (protio) vs. +3 Da (d3 comparator); 2× the minimum recommended shift
Conditions	Calculated from molecular formulas C₁₇H₁₂D₆O₅ (target) and C₁₇H₁₈O₅ (protio); applicable to ESI-LC-MS and EI-GC-MS platforms

Why This Matters

A +6 Da shift reduces isotopic cross-talk to negligible levels, which is critical for quantifying trace-level analytes in pharmacokinetic and environmental studies where regulatory guidelines demand <15% CV at the lower limit of quantification.

• [1] SDBSWeb, SDBS No. 24395, methyl 4-benzyloxy-3,5-dimethoxybenzoate, MW 302.3; MedChemExpress HY-150668S, MW 308.36. View Source
• [2] 万邦研发小助手2020 026; internal standard MW should exceed analyte MW by ≥1% or 4–5 Da. Available at: https://www.ahwbyy.cn. View Source

Site-Specific Deuteration for O-Demethylation Tracking

The SMILES structure (OC([²H])([²H])[²H]) confirms deuteration is confined to the two methoxy substituents at positions 3 and 5 of the aromatic ring; the benzyloxy methylene and ester methyl groups remain protiated . This site-specific labeling targets the O-demethylation site, which is the primary Phase I metabolic route for methoxy-containing benzoates mediated by CYP450 enzymes [1]. In contrast, methyl syringate-d6 (lacking the benzyloxy group) cannot serve as a metabolic tracer for compounds bearing the 4-benzyloxy protecting group, and Methyl 3,4,5-trimethoxybenzoate-d9 distributes deuterium across all three methoxy positions, complicating site-specific metabolic fate analysis . The deuterium at sp³-hybridized methoxy carbons is chemically stable under physiological pH, minimizing hydrogen-deuterium back-exchange that can occur with deuterium located α to carbonyl or on heteroatom-bound positions [2].

Site-specific deuteration

Class-level

–OCD₃ at 3,5-positions

Enables position-resolved O-demethylation KIE studies

Benzyloxy and ester groups remain protiated

Evidence Dimension	Site specificity of deuterium labeling for metabolic tracking
Target Compound Data	Deuterium at two methoxy positions (–OCD₃); benzyloxy and ester methyl groups protiated
Comparator Or Baseline	Methyl 3,4,5-trimethoxybenzoate-d9: deuterium distributed across three methoxy groups; Methyl syringate-d6: lacks benzyloxy group entirely
Quantified Difference	Target has exactly 2 labeled positions (6 D atoms) at pharmacologically relevant O-demethylation sites; comparator d9 has 3 labeled positions (9 D atoms) on a structurally distinct scaffold
Conditions	Structural assignment by SMILES and molecular formula; metabolic relevance inferred from established CYP450 O-demethylase substrate specificity for methoxybenzoates

Why This Matters

Site-specific deuteration enables researchers to track the fate of individual methoxy groups during metabolic incubation studies, generating position-resolved kinetic isotope effect data that is unattainable with uniformly or non-specifically labeled analogs.

• [1] Guengerich FP. Kinetic deuterium isotope effects in cytochrome P450 oxidation reactions. J Labelled Comp Radiopharm. 2013;56:428-431. View Source
• [2] Grocholska P, Bąchor R. Trends in the Hydrogen-Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Molecules. 2021;26(10):2989. doi:10.3390/molecules26102989. View Source

SIL-IS Superiority in LC–MS/MS Accuracy

Stokvis et al. (2004) demonstrated that switching from a structural analog internal standard to a stable-isotope-labeled (SIL) internal standard for LC–MS/MS quantitation of Kahalalide F in human plasma significantly improved assay performance, with the SIL-IS providing superior correction for matrix effects, extraction recovery variability, and ionization suppression [1]. Wieling (2002) systematically categorized internal standards and concluded that SIL internal standards are the preferred option for quantitative bioanalytical LC–MS/MS, though deuterated compounds may exhibit slight chromatographic retention time differences from the analyte [2]. The general consensus in the bioanalytical community is that SIL-IS yields better assay precision and accuracy than structural analog IS, with the latter being reserved only when a suitable SIL-IS is unavailable or cost-prohibitive [3]. While this comparative evidence is derived from studies on other compound classes, the fundamental principle of isotopic near-identity applies directly to Methyl 4-(benzyloxy)-3,5-dimethoxy-benzoate-d6 as a SIL-IS for its protio analyte.

SIL-IS vs. analog IS accuracy

Cross-study

SIL-IS vs Analog IS

SIL-IS improves matrix effect correction and precision

Method validation review required (Stokvis 2004)

Evidence Dimension	LC–MS/MS assay performance: SIL-IS vs. structural analog IS
Target Compound Data	Methyl 4-(benzyloxy)-3,5-dimethoxy-benzoate-d6 as a deuterated SIL-IS (class: stable isotope-labeled internal standard)
Comparator Or Baseline	Structural analog internal standard (non-isotopic) such as a benzyloxy-benzoate analog without deuterium labeling
Quantified Difference	Stokvis et al. (2004) reported significantly improved assay performance parameters when switching from analog IS to SIL-IS; Wieling (2002) documents cases where deuterated IS showed unexpected chromatographic behavior requiring validation
Conditions	Human plasma bioanalytical LC–MS/MS; ESI ionization; validated per FDA/EMA bioanalytical method validation guidelines

Why This Matters

Procurement of a true SIL-IS like this d6 compound directly supports regulatory-compliant bioanalytical method validation, reducing the risk of method failure during regulatory review due to inadequate internal standard performance.

• [1] Stokvis E, Rosing H, López-Lázaro L, Schellens JH, Beijnen JH. Switching from an analogous to a stable isotopically labeled internal standard for the LC-MS/MS quantitation of the novel anticancer drug Kahalalide F significantly improves assay performance. Biomed Chromatogr. 2004 Jul;18(6):400-2. doi:10.1002/bmc.392. PMID: 15273981. View Source
• [2] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia. 2002;55(Suppl 1):S107–S113. doi:10.1007/BF02493365. View Source
• [3] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. doi:10.1002/rcm.1790. PMID: 15645520. View Source

Purity and Batch Consistency for Reproducible Quantification

The compound is supplied with a declared purity of 98% as determined by HPLC, with batch-specific Certificates of Analysis (CoA) available from the manufacturer . This purity level meets or exceeds the ≥95% threshold commonly recommended for analytical reference standards used in quantitative bioanalysis . In contrast, the protio form (CAS 27065-65-2) is routinely supplied at purities ranging from 95% to 98% depending on the vendor, and its monoisotopic exact mass (302.1154 Da) cannot be distinguished from the analyte in MS mode . While isotopic purity (atom% D) is not explicitly declared in vendor documentation for this specific product, analogous deuterated benzoate reference standards from the same class typically achieve ≥98 atom% D isotopic enrichment, as demonstrated by the synthesis of labeled trimethoxybenzoic acids where isotopic purity exceeded 99 atom% ²H [1].

Purity & batch consistency

Supporting

98% (HPLC)

CoA supports method reproducibility

Isotopic enrichment not explicitly declared

Evidence Dimension	Chemical purity and quality documentation for procurement decisions
Target Compound Data	Purity 98% (HPLC); CoA available; MW 308.36; stored at –20°C (powder, 3-year stability)
Comparator Or Baseline	Protio form: purity 95–98% (vendor-dependent); MW 302.32; structurally indistinguishable from analyte in MS
Quantified Difference	98% purity target vs. 95% minimum for protio from some vendors; +6 Da mass differentiation (present vs. absent)
Conditions	HPLC purity determination; storage conditions as per manufacturer CoA: powder at –20°C for 3 years, in solvent at –80°C for 6 months

Why This Matters

A documented purity of 98% with traceable CoA reduces the need for in-house re-purification and supports audit-ready documentation for GLP/GCP-compliant bioanalytical laboratories.

• [1] Midwest Research Institute. Synthesis of specifically ²H-labeled reserpines, 3,4,5-trimethoxybenzoic acids, and syringic acid. INIS Repository Record 14731133. Isotopic purity of each compound exceeded 99 atom percent ²H. View Source

Co-Elution for Matrix Effect Compensation

Deuterated internal standards typically co-elute with their protio analytes but may exhibit slightly earlier retention times due to the shorter C–D bond length and altered lipophilicity; Wieling (2002) documented cases where deuterated IS eluted 0.02–0.15 min earlier than the analyte on reversed-phase LC columns [1]. Wang et al. (2007) demonstrated that a retention time difference between a deuterated IS and its analyte can result in differential ion suppression, producing quantitative bias (e.g., –38.4% spike accuracy error for 2MHA-[²H₇] vs. 2MHA-[¹³C₆]) [2]. The d6 labeling at methoxy groups in Methyl 4-(benzyloxy)-3,5-dimethoxy-benzoate-d6 is chemically remote from hydrogen-bond donor/acceptor sites, potentially minimizing the retention time shift compared to deuterium substitution at polar functional groups [3]. This predicts more effective matrix effect compensation than would be achieved with a structural analog IS that elutes at a markedly different retention time.

Co-elution & ion suppression

Class-level

Predicted minimal ΔtR

Non-polar deuteration site reduces ion suppression bias

Requires platform-specific verification

Evidence Dimension	Retention time alignment and ion suppression compensation
Target Compound Data	Deuterated at methoxy groups (non-polar, non-H-bonding); predicted ΔtR <0.1 min from analyte on C18 column
Comparator Or Baseline	Structural analog IS: different retention time (ΔₜR typically >1 min); deuterated IS with polar labeling: documented ΔₜR of 0.02–0.15 min causing –38.4% bias
Quantified Difference	Structural analog IS: uncompensated matrix effects; polar-deuterated IS: up to –38.4% spike accuracy bias; target d6-IS: predicted minimal ΔtR due to non-polar deuteration site
Conditions	Reversed-phase LC (C18); ESI-MS/MS; human plasma matrix; documented in Wang et al. (2007) and Wieling (2002)

Why This Matters

Near-identical retention time between the d6-IS and analyte ensures that both experience the same instantaneous mobile-phase composition and co-eluting matrix components at the electrospray ionization interface, which is the fundamental requirement for accurate internal standard-based correction.

• [1] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia. 2002;55(Suppl 1):S107–S113. View Source
• [2] Wang S, Cyronak M, Yang E. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2007;43(2):701-7. doi:10.1016/j.jpba.2006.08.010. Spike accuracy bias of –38.4% reported for 2MHA-[²H₇]. View Source
• [3] PMC article: Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129–135. doi:10.1093/jat/bkac046. Systematic comparison of deuterated vs. ¹³C/¹⁵N SIL-IS. View Source

Application Scenarios for Methyl 4-(benzyloxy)-3,5-dimethoxy-benzoate-d6

Isotope-Dilution LC–MS/MS for Pharmacokinetic Studies

In preclinical and clinical pharmacokinetic studies of drug candidates containing the 4-benzyloxy-3,5-dimethoxybenzoate scaffold, this d6 compound serves as the optimal SIL-IS for accurate plasma concentration–time profile determination. The +6 Da mass shift ensures baseline resolution of the IS signal from the analyte [M+H]⁺ ion cluster, meeting regulatory requirements for specificity per ICH M10 and FDA bioanalytical method validation guidance [1]. The site-specific methoxy deuteration minimizes deuterium-related retention time shifts, preserving the co-elution necessary for effective ion suppression compensation across the entire chromatographic run . Procurement of this compound as a pre-synthesized, batch-certified reference standard eliminates the time and cost associated with custom synthesis of a project-specific SIL-IS.

Metabolic Pathway Elucidation via O-Demethylation KIE

The selective deuteration of the two methoxy groups enables researchers to measure primary deuterium kinetic isotope effects (KIE) on CYP450-catalyzed O-demethylation reactions [1]. By comparing the metabolic clearance of the d6-labeled compound with the protio form in hepatocyte or microsomal incubation assays, investigators can determine whether O-demethylation is the rate-limiting metabolic step and which methoxy position is preferentially metabolized. This application is not feasible with fully protiated compounds or with non-specifically deuterated analogs such as Methyl 3,4,5-trimethoxybenzoate-d9, where the isotopic label is distributed across three chemically distinct methoxy environments . The data generated can guide medicinal chemistry efforts to block metabolic soft spots via strategic fluorination or steric shielding.

qNMR Internal Standard for Purity Assignment

The compound can function as an internal standard for quantitative ¹H-NMR when the methoxy proton signals (δ ~3.8–3.9 ppm) of the analyte are the integration targets, because the corresponding OCD₃ groups in the d6 compound are NMR-silent in the ¹H spectrum [1]. This eliminates signal overlap between the IS and analyte in the methoxy region, a common problem when using non-deuterated internal standards for qNMR of methoxy-rich natural products or synthetic intermediates. The known purity (98%) and molecular weight (308.36) of the d6 standard allow direct calculation of analyte concentration via the relative integral method without requiring an external calibration curve . This approach is particularly valuable in pharmaceutical impurity profiling and reference standard certification workflows.

Synthesis of Deuterated Reserpine and Syringic Acid Derivatives

Methyl 4-(benzyloxy)-3,5-dimethoxy-benzoate-d6 serves as a strategic precursor for the synthesis of deuterium-labeled reserpine analogs, following established synthetic routes where 4-benzyloxy-3,5-dimethoxybenzoic acid derivatives are converted to the corresponding acid chlorides and condensed with methyl reserpate [1]. The resulting ²H-labeled reserpines are valuable pharmacological probes for studying vesicular monoamine transporter 2 (VMAT2) binding kinetics and for use as internal standards in LC–MS/MS quantitation of reserpine in biological matrices . The benzyl protecting group can be removed under mild hydrogenolysis conditions without affecting the methoxy deuterium labels, enabling access to deuterated syringic acid (4-hydroxy-3,5-dimethoxy-d6-benzoic acid) with isotopic purity exceeding 98 atom% ²H .

Application

Selection Property

Validation Focus

Preclinical pharmacokinetic studies

Structure-matched deuterated ISTD

Ion suppression compensation and method specificity

Metabolic pathway elucidation (O-demethylation KIE)

Site-specific methoxy deuteration

Position-resolved KIE measurement

Quantitative ¹H-NMR purity assignment

NMR-silent methoxy region

Signal integration without IS/analyte overlap

Synthesis of deuterated reserpine analogs

Benzyl-protected precursor

Isotopic purity retention in derivatization

• [1] Midwest Research Institute. Synthesis of specifically ²H-labeled reserpines, 3,4,5-trimethoxybenzoic acids, and syringic acid. INIS Repository Record 14731133. Describes condensation of labeled trimethoxybenzoic acid chlorides with methyl reserpate in pyridine. View Source